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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411 Get Quote

Technical Support Center: SURFONIC JL-80X
Welcome to the technical support center for SURFONIC JL-80X. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on managing

the phase separation of this nonionic surfactant at elevated temperatures.

Frequently Asked Questions (FAQs)
Q1: What is SURFONIC JL-80X and why is it used in research and drug development?

A1: SURFONIC JL-80X is a water-soluble, biodegradable nonionic surfactant.[1][2] It is an

alkoxylated linear alcohol, incorporating both ethylene oxide (EO) and propylene oxide (PO)

units.[3] This structure gives it good detergency and wetting properties with low foaming.[1][3]

In research and drug development, it is often used as a solubilizing agent, emulsifier, and

stabilizer in various formulations.[4] It is also considered a safer alternative to surfactants like

Triton X-100, which has potential health concerns.[5][6]

Q2: What is phase separation and the "cloud point"?

A2: For nonionic surfactants like SURFONIC JL-80X, solubility in water is inversely dependent

on temperature.[7] As an aqueous solution of the surfactant is heated, it reaches a temperature

where it becomes visibly cloudy or turbid. This temperature is known as the cloud point.[1][7]

Above the cloud point, the solution separates into two phases: a surfactant-rich phase and a

water-rich phase.[8] This phenomenon is reversible upon cooling.[7]
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Q3: What is the typical cloud point of SURFONIC JL-80X?

A3: For a 1% aqueous solution of SURFONIC JL-80X, the specified cloud point is between

57°C and 62°C.[1][9]

Q4: Why is managing the cloud point important in my experiments?

A4: Many experimental protocols, especially in drug development, require heating. For

instance, during the heat sterilization (autoclaving) of a nanoparticle formulation stabilized by a

nonionic surfactant, exceeding the cloud point can cause the surfactant to phase-separate.

This can lead to the aggregation and instability of the drug product. Nonionic surfactants are

often most effective at temperatures near, but not exceeding, their cloud point.[7]

Troubleshooting Guide
This guide addresses common issues related to the phase separation of SURFONIC JL-80X in

your experiments.

Problem 1: My SURFONIC JL-80X solution is turning cloudy at a lower temperature than the

specified 57-62°C.

Possible Cause: Presence of electrolytes (salts) in your formulation.

Explanation: Salts can have a "salting-out" effect, which reduces the hydration of the

surfactant's ethylene oxide chains, thus lowering the cloud point.[7][10]

Solution:

Review your formulation for any added salts (e.g., NaCl, PBS buffer salts).

If possible, reduce the salt concentration.

If the salt is essential, you may need to add a cloud point modifier to counteract this

effect (see Problem 2).

Possible Cause: High concentration of SURFONIC JL-80X.
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Explanation: The cloud point of some nonionic surfactants can decrease with increasing

concentration.

Solution: Determine if a lower concentration of SURFONIC JL-80X can still achieve the

desired surfactant properties for your application.

Problem 2: I need to perform my experiment at a temperature above the cloud point of my

current SURFONIC JL-80X formulation, but I want to avoid phase separation.

Solution: You can increase the cloud point of your solution by using additives.

Option A: Add a co-surfactant.

Explanation: The addition of a small amount of an ionic surfactant (e.g., sodium dodecyl

sulfate - SDS) can significantly increase the cloud point.[2][11][12] The ionic

headgroups of the co-surfactant incorporate into the micelles, increasing electrostatic

repulsion and stability.[13]

Recommendation: Start with a very low concentration of the ionic surfactant (in the

millimolar range) and experimentally determine the new cloud point.

Option B: Add certain nonionic excipients.

Explanation: Some non-ionic, water-soluble compounds like polyethylene glycols

(PEGs), propylene glycol, or certain alcohols can act as "cloud point boosters".[2] Short-

chain alcohols (like ethanol and isopropanol) are generally effective at increasing the

cloud point.[2][14]

Caution: Long-chain alcohols may have the opposite effect and decrease the cloud

point.[15]

Below is a workflow to guide you through troubleshooting unexpected phase separation.

A troubleshooting workflow for managing phase separation.

Data on Cloud Point Modification
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While specific quantitative data for SURFONIC JL-80X with a wide range of additives is

proprietary, the following tables summarize the general effects of common additives on the

cloud point of nonionic surfactants. These trends are applicable to SURFONIC JL-80X and can

guide your formulation adjustments.

Table 1: Typical Effect of Salts (Electrolytes) on Nonionic Surfactant Cloud Point

Additive (Salt)
Typical Concentration
Range

Effect on Cloud Point

Sodium Chloride (NaCl) 0.1 - 2 M Decreases

Sodium Sulfate (Na₂SO₄) 0.1 - 1 M Strongly Decreases

Calcium Chloride (CaCl₂) 0.1 - 1 M Decreases

Note: The magnitude of the decrease is dependent on the salt and its concentration.

Table 2: Typical Effect of Co-Surfactants and Excipients on Nonionic Surfactant Cloud Point

Additive Type
Typical
Concentration
Range

Effect on Cloud
Point

Sodium Dodecyl

Sulfate (SDS)
Anionic Surfactant 0.1 - 10 mM Increases

Cetyl Trimethyl

Ammonium Bromide

(CTAB)

Cationic Surfactant 0.1 - 10 mM Increases

Polyethylene Glycol

(PEG 400)
Nonionic Polymer 1 - 10% (w/v) Increases

Propylene Glycol Nonionic Solvent 1 - 20% (w/v) Increases

Ethanol Short-chain Alcohol 1 - 10% (w/v) Increases

Experimental Protocols
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Protocol for Visual Determination of Cloud Point

This protocol provides a standard method for determining the cloud point of a SURFONIC JL-

80X solution.

Materials:

SURFONIC JL-80X

Deionized water

Screw-capped glass test tubes

Calibrated thermometer (accurate to +/- 0.1°C)

Water bath with a temperature controller and magnetic stirrer

Burette and volumetric flasks for accurate dilutions

Procedure:

Prepare the Solution: Prepare a 1% (w/v) aqueous solution of SURFONIC JL-80X. For

studying the effect of additives, prepare the solution with the desired concentration of the

additive.

Sample Preparation: Place 10 mL of the solution into a screw-capped glass test tube. Place

the thermometer into the solution, ensuring the bulb is submerged but not touching the

bottom of the tube.

Heating: Place the test tube in the water bath. Begin heating the water bath slowly, at a rate

of approximately 1°C per minute, while stirring the water to ensure uniform temperature

distribution.

Observation: Continuously observe the solution. The cloud point is the temperature at which

the solution first becomes distinctly turbid or cloudy.[3]

Confirmation: Once turbidity is observed, remove the test tube from the water bath and allow

it to cool. The solution should become clear again. The temperature at which it becomes
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clear is also recorded. The cloud point is typically reported as the average of the temperature

of clouding upon heating and clearing upon cooling.

Replicates: Repeat the determination at least three times for each solution to ensure

reproducibility. The average values should be within 0.2°C.[3]

The mechanism of phase separation is illustrated in the diagram below.

Mechanism of temperature-induced phase separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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